(Z)-3-(5-(3-chlorophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide

• IUPAC Name: (Z)-3-[5-(3-chlorophenyl)furan-2-yl]-2-cyano-N-(2-hydroxyethyl)prop-2-enamide
• InChI: InChI=1S/C16H13ClN2O3/c17-13-3-1-2-11(8-13)15-5-4-14(22-15)9-12(10-18)16(21)19-6-7-20/h1-5,8-9,20H,6-7H2,(H,19,21)/b12-9-
• InChI Key: ASWPWZWWAPIRJG-XFXZXTDPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)C=C(C#N)C(=O)NCCO
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)/C=C(/C#N)\C(=O)NCCO
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

(Z)-3-(5-(3-chlorophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide, also known as CFA, is a chemical compound that has been widely studied for its potential use in various scientific research applications.

Scientific Research Applications

Cytotoxic Agents for Cancer Cell Lines

• The research led by Tarleton et al. (2013) discovered that analogues of 2-phenylacrylamides, including compounds similar to (Z)-3-(5-(3-chlorophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide, exhibited potent cytotoxicity against a range of cancer cell lines. These findings suggest the potential use of these compounds as broad-spectrum cytotoxic agents.

Herbicidal Activity

• A study by Wang et al. (2004) focused on the synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, demonstrating good herbicidal activities. Although not directly investigating (Z)-3-(5-(3-chlorophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide, this research indicates the herbicidal potential of structurally related cyanoacrylates.

Enantioselective Ene-Reduction by Fungi

• Research conducted by Jimenez et al. (2019) explored the enantioselective ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide by marine and terrestrial fungi. This study provides insights into the green synthesis of related compounds and their potential applications in organic chemistry.

Application in Organic Solar Cells

• The work by Kazici et al. (2016) synthesized a soluble asymmetric acrylonitrile derivative, closely related to the compound , and evaluated it as an electron acceptor in bulk heterojunction organic solar cells. This suggests potential applications of similar compounds in renewable energy technologies.

Double Rearrangement Reactions

• A study by Yokoyama et al. (1985) investigated double rearrangement reactions involving 2-cyano-3-hydroxy-3-(methylthio)acrylamide. While this does not directly involve the compound of interest, it highlights the chemical versatility and potential reactivity of related acrylamide derivatives.